Cas no 2035007-80-6 ((2E)-1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 2035007-80-6
• MF: C₁₇H₂₅NOS₂
• MW: 323.516502141953
• CID: 5468963
• Update Time: 2025-11-01

(2E)-1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(2-((tert-butylthio)methyl)piperidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
• (E)-1-[2-(tert-butylsulfanylmethyl)piperidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• (2E)-1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C17H25NOS2/c1-17(2,3)21-13-14-7-4-5-11-18(14)16(19)10-9-15-8-6-12-20-15/h6,8-10,12,14H,4-5,7,11,13H2,1-3H3/b10-9+
• InChI Key： RVJRJPIVFJGOIO-MDZDMXLPSA-N
• SMILES： S(C(C)(C)C)CC1CCCCN1C(/C=C/C1=CC=CS1)=O

Computed Properties

• Exact Mass: 323.13775677 g/mol
• Monoisotopic Mass: 323.13775677 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 73.8
• Molecular Weight: 323.5

Additional information on (2E)-1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one

Introduction to (2E)-1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one (CAS No. 2035007-80-6)

The compound (2E)-1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one, identified by its CAS number 2035007-80-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a piperidine moiety and a thiophene ring suggests unique electronic and steric properties that make it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, driven by their ability to modulate biological pathways effectively. The (2E)-1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one structure combines elements that are known to enhance binding affinity and selectivity, making it particularly interesting for the design of small-molecule inhibitors. The tert-butylsulfanyl group introduces a bulky substituent that can improve solubility and metabolic stability, while the piperidine ring is often associated with favorable pharmacokinetic properties.

Recent studies have highlighted the importance of thiophene derivatives in the development of bioactive compounds. The thiophene ring in this compound not only contributes to its unique electronic properties but also serves as a scaffold for further functionalization. This structural feature is particularly relevant in the context of developing drugs that target neurological disorders, where thiophene-based compounds have shown promise due to their ability to cross the blood-brain barrier effectively.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the prop-2-enone core, followed by functionalization with the piperidine and thiophene moieties. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve the desired connectivity with high efficiency. These methods not only enhance the synthetic route but also minimize unwanted byproducts, ensuring a cleaner final product.

The pharmacological potential of (2E)-1-{2-[tert-butylsulfanylmethyl]piperidin-1-yl]}-3-(thiophen-2-yl)prop-2-en-1-one has been explored in several preclinical studies. Initial research indicates that this compound exhibits inhibitory activity against various enzymatic targets, making it a valuable tool for drug discovery. Specifically, its interaction with proteins involved in metabolic pathways has been investigated, suggesting potential applications in treating metabolic disorders. Additionally, its ability to modulate neurotransmitter receptors has raised interest in its potential use for neurological conditions.

The compound's structural features also make it an attractive candidate for developing derivatives with enhanced pharmacological properties. By modifying the substituents on the piperidine and thiophene rings, researchers can fine-tune the molecule's binding characteristics to achieve higher selectivity and potency. This flexibility underscores the importance of (2E)-1-{[tert-butylsulfanylmethyl]piperidin-1-yl]}]-3-(thiophen-2-yI)prop--en--one as a starting point for further chemical innovation.

In conclusion, (2E)-1-{[tert-butylsulfanylmethyl]piperidin-I-IyI}]-3-(thiophen--Z-yI)prop--en--one (CAS No. 2035007--80--6) is a structurally complex and pharmacologically promising compound. Its unique combination of functional groups and favorable physicochemical properties make it an excellent candidate for further research and development in pharmaceutical chemistry. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.